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Compound of Interest

Compound Name: L-ThreonicAcidCalciumSalthydrate
CAS No.: 70753-61-6
Cat. No.: B127960
Get Quote
& J

Executive Summary & Chemical Context

L-Threonic Acid Calcium Salt (Calcium L-threonate) is a metabolite of ascorbic acid, primarily
utilized in osteopenia research and drug development for its high bioavailability.

While this compound is generally classified as non-hazardous under GHS standards
(Regulation EC No. 1272/2008), a "compliance-only" mindset is insufficient for high-precision
research. As a Senior Application Scientist, | advocate for Defensive Handling. We do not wear
PPE solely to protect ourselves from toxicity; we wear it to protect the integrity of the sample
from biological contamination (skin oils, nucleases) and to prevent "nuisance dust" inhalation,
which can trigger non-specific respiratory sensitization over time.

Chemical Vital Statistics
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Parameter

Detail

CAS Number

70753-61-6

Physical State

White to off-white crystalline powder

Solubility

Soluble in water; sparingly soluble in alcohol

Primary Hazard

Nuisance Dust (Mechanical Irritation)

Storage

Desiccate at RT or +4°C (Hygroscopic nature

requires strict moisture control)

The PPE Matrix: Layered Defense

Do not rely on generic "lab safety" rules. Use this matrix to select gear based on the specific

activity you are performing.
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Protection Zone

Low-Risk Activity
(StoragelTransport)

High-Risk Activity
(Weighing/Solubiliz
ation)

Scientific Rationale

Respiratory

Surgical Mask
(Optional)

N95 / P2 Respirator or

Fume Hood

Fine powders create
invisible aerosols
during transfer.
Inhalation of calcium
salts can cause
transient upper

respiratory irritation.

Dermal (Hands)

Nitrile Gloves (4 mil)

Nitrile Gloves
(Double-gloving

recommended)

Prevents transfer of
skin oils/lipids onto the
hygroscopic salt,
which can alter mass
accuracy and

solubility rates.

Ocular

Safety Glasses (Side
Shields)

Chemical Splash
Goggles

Crystalline dust is a
mechanical abrasive
to the cornea.
Goggles seal the eyes
against airborne

micro-particulates.

Body

Standard Lab Coat

Lab Coat (Buttoned to

neck)

Prevents
accumulation of
powder on street
clothes, mitigating
"take-home" exposure

risks.

Operational Protocol: The "Clean-Chain" Workflow

Objective: Handle the substance without compromising purity or safety.

Phase A: Preparation & Weighing

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The Challenge: Static electricity often causes organic salts to "jump" or cling to spatulas,
leading to mass errors and workspace contamination.

» Engineering Control: Perform all weighing inside a Balance Enclosure or a Chemical Fume
Hood with low-flow velocity.

« Static Mitigation: Use an anti-static gun on the weighing boat and spatula before touching the
powder.

» Transfer: Use a polystyrene or glass weighing boat. Avoid aluminum foil, which can tear and
introduce metal contaminants.

e Hygiene: Wipe the exterior of the stock container with a dry Kimwipe before opening to
remove settled dust.

Phase B: Solubilization (Hydrate Management)

The Challenge: As a hydrate, the water content is part of the molecular structure, but the
powder itself is hygroscopic (absorbs ambient moisture).

e Solvent Addition: Add the solvent (water/buffer) to the vessel first, then slowly add the
powder while stirring. This prevents the formation of a "gummy" clump at the bottom of the
flask (a common issue with calcium salts).

o Thermal Assist: If the solution is cloudy, gentle warming (30-40°C) is permissible. Do not bail,
as this may degrade the threonate moiety.

« Filtration: If used for cell culture, sterile filter (0.22 um) immediately. Calcium L-threonate
solutions are nutrient-rich and prone to microbial growth if left unpreserved.

Disposal & Waste Management

Compliance Note: Always verify with your local EHS officer. The following is a Best Practice
standard.

Although Calcium L-threonate is non-hazardous, do not flush large quantities down the drain.
This practice (dilution) is outdated and often violates municipal "Total Dissolved Solids" (TDS)
limits.
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Waste Stream

Criteria

Action

Expired powder, spill cleanup

Bag in clear polyethylene.

Label as "Non-Hazardous

Solid Waste materials, contaminated Chemical Waste: Calcium
gloves.[1] Salt." Dispose in Solid
Chemical Waste Bin.
If pH is neutral (6-8) and
contains no other hazardous
Liquid Waste Aqueous solutions (buffers, agents: Drain disposal with

media).

copious water flushing (if local
regs permit). Otherwise:

Aqueous Waste Container.

Empty Containers

Stock bottles.

Triple rinse with water.[2][3]
Deface label. Recycle or trash
as "RCRA Empty."

Visualizing the Workflow

The following diagram maps the decision logic for handling L-Threonic Acid Calcium Salt,

ensuring no step is missed.
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START: Handling L-Threonic Acid Ca Salt

1. Review SDS & CAS 70753-61-6

2. Don PPE: Nitrile Gloves + Goggles

3. Weighing Procedure

Is Static Present?

4. Solubilization
(Add Powder to Water)

Is Solution Cloudy?

Gentle Heat (30-40°C)

5. Experimental Usage

6. Disposal Decision

Solid/Debris

Solid Waste Bin
(Non-Haz)

Drain Flush
(Check Local Regs)

Click to download full resolution via product page
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Figure 1: Operational workflow for handling Calcium L-threonate, emphasizing static control
and solubility checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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